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Compound of Interest

Compound Name:

2-(4-

Fluorophenoxy)ethanesulfonyl

fluoride

CAS No.: 2137800-10-1

Cat. No.: B2739936

Get Quote

Executive Summary
This technical guide details the physicochemical behavior of 2-(4-
Fluorophenoxy)ethanesulfonyl fluoride, a specialized Sulfur-Fluoride Exchange (SuFEx)

reagent. Designed for researchers in chemical biology and medicinal chemistry, this document

addresses the critical balance between solubility (hydrophobicity of the fluorophenoxy tail) and

stability (hydrolytic resistance of the sulfonyl fluoride warhead).

The compound exhibits high solubility in polar aprotic solvents (DMSO) but significant

thermodynamic instability (precipitation) in aqueous media. Successful application requires

strict adherence to the "Kinetic Solubility Window"—a temporal state where the compound

remains dissolved long enough to react with protein targets before precipitating or hydrolyzing.

Part 1: Physicochemical Profile & Solvent
Compatibility
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Compound Identity & Properties[1][2]
Systematic Name: 2-(4-Fluorophenoxy)ethanesulfonyl fluoride

Core Structure: 4-F-Ph-O-CH₂-CH₂-SO₂F

Molecular Weight: ~250.24 g/mol

Class: Alkyl Sulfonyl Fluoride (SuFEx Reagent)[1]

Predicted LogP: ~1.8 – 2.2 (Moderately Lipophilic)

Solvent Compatibility Matrix
The following table summarizes the solubility behavior based on structural analysis and

empirical data for homologous aryloxyethyl sulfonyl fluorides.

Solvent
System

Solubility
Rating

Max Conc.
(Est.)[2][3]

Stability Risk
Primary Use
Case

Anhydrous

DMSO
Excellent > 100 mM Low

Stock Solution

Storage

DMF Good > 50 mM Low Alternative Stock

Water (pH 7.0) Poor < 100 µM
Moderate

(Hydrolysis)

Not

Recommended

PBS + 5%

DMSO
Moderate ~200–500 µM Moderate Working Solution

Ethanol/Methano

l
Good > 50 mM High (Solvolysis) Avoid for Storage
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Critical Insight: Unlike sulfonyl chlorides, which hydrolyze rapidly, this alkyl sulfonyl fluoride is

kinetically stable in water at neutral pH. However, its solubility limit is the primary failure mode in

biological assays, not its chemical stability.

Part 2: Solubility in DMSO (The Stock Solvent)
Dimethyl sulfoxide (DMSO) is the mandatory solvent for preparing stock solutions of 2-(4-
Fluorophenoxy)ethanesulfonyl fluoride. The polar aprotic nature of DMSO solvates the

sulfonyl dipole while accommodating the lipophilic fluorophenyl ring.

Stability in DMSO
Anhydrous Conditions: The compound is stable for months at -20°C in anhydrous DMSO.

Hygroscopicity Warning: DMSO is hygroscopic.[4] Absorbed atmospheric water will initiate

slow hydrolysis of the sulfonyl fluoride to the corresponding sulfonic acid (R-SO₃H), which is

inactive in SuFEx chemistry.

Freezing Artifacts: Repeated freeze-thaw cycles introduce moisture. Aliquot stocks into

single-use vials.

Preparation Protocol: 50 mM Stock Solution
Weighing: Weigh 12.5 mg of compound into a glass vial.

Solvation: Add 1.0 mL of anhydrous DMSO (≥99.9%, treated with molecular sieves).

Dissolution: Vortex for 30 seconds. The solution should be clear and colorless.

Storage: Flush with inert gas (Argon/Nitrogen), seal tightly, and store at -20°C.
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Part 3: Solubility & Stability in Water (The
Application Medium)
The "Kinetic Solubility" Challenge
In aqueous buffers (PBS, HEPES), the compound faces two competing forces:

Precipitation (Thermodynamic Instability): Driven by the hydrophobic effect of the

fluorophenoxy group. Occurs rapidly if the concentration exceeds the solubility limit (typically

<100 µM without co-solvent).

Hydrolysis (Chemical Instability): The attack of water/hydroxide on the sulfur center.

Acid/Neutral (pH < 7): Highly stable. Negligible hydrolysis over 24 hours.[3]

Basic (pH > 8): Hydrolysis accelerates. The hydroxide ion (OH⁻) acts as a nucleophile,

displacing fluoride.

Hydrolysis Pathway
The sulfonyl fluoride (active) hydrolyzes to the sulfonate (inactive). This reaction is pH-

dependent and irreversible.

Reaction Conditions

Sulfonyl Fluoride
(Active SuFEx Probe)

Transition State
(Pentacoordinate Sulfur)

+ H2O / OH- Sulfonic Acid
(Inactive)

- HF

pH < 7: Stable (t1/2 > 24h)

pH > 8: Unstable (t1/2 < 1h)

Click to download full resolution via product page

Figure 1: Hydrolytic degradation pathway of the sulfonyl fluoride warhead.
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Part 4: Experimental Protocols
Protocol A: Determination of Kinetic Solubility Limit
This protocol defines the maximum concentration usable in a biological assay before

precipitation occurs.

Materials:

50 mM DMSO Stock of 2-(4-Fluorophenoxy)ethanesulfonyl fluoride.

PBS Buffer (pH 7.4).

96-well clear plate.

Plate reader (Absorbance at 620 nm).

Workflow:

Preparation: Prepare a dilution series in DMSO (e.g., 50, 25, 12.5, 6.25, 3.125 mM).

Spike: Add 2 µL of each DMSO dilution to 198 µL of PBS in the plate (1:100 dilution, 1% final

DMSO).

Final Concentrations: 500, 250, 125, 62.5, 31.25 µM.

Incubation: Shake at room temperature for 2 hours.

Read: Measure Absorbance at 620 nm (turbidity).

Analysis:

Baseline: Absorbance < 0.01 (Soluble).

Precipitation: Absorbance > 0.02 (Insoluble).

The highest concentration with baseline absorbance is your Kinetic Solubility Limit.

Protocol B: Assessing Hydrolytic Stability (LC-MS)
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Verify that the compound remains intact during the timeframe of your experiment.

Workflow:

Incubate: Dilute stock to 50 µM in PBS (pH 7.4) and Tris (pH 8.0).

Sampling: Take aliquots at t=0, 1h, 4h, 12h, 24h.

Quench: Add equal volume of Acetonitrile (precipitates salts, stops reaction).

Analyze: Inject onto LC-MS (Reverse Phase C18).

Monitor: Parent ion [M+H]⁺ or [M+NH₄]⁺.

Look for: Appearance of Hydrolysis Product (Parent Mass - 18 Da + 1 Da = Parent - 17

Da, typically observed as Sulfonic acid mass). Note: Sulfonic acids ionize poorly in

positive mode; Negative mode ESI is recommended for the hydrolysis product.

Part 5: Workflow Visualization
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Step 1: Stock Prep
Solvent: Anhydrous DMSO

Conc: 50 mM
Temp: -20°C

Step 2: Aqueous Dilution
Target: < 1% DMSO Final

Buffer: PBS pH 7.4

 Dilute 100x

Step 3: Quality Check

Turbid?
(Precipitation)

 Visual/OD620

Clear?
(Soluble)

 No Scatter

REJECT DATA
Reduce Conc.

PROCEED
Perform Assay

Click to download full resolution via product page

Figure 2: Decision tree for preparing and validating aqueous working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b2739936?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2739936?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

